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Compound of Interest

Compound Name: Fiin-1

Cat. No.: B15578523

For immediate reference, Fiin-1 and any materials contaminated with it should be treated as
hazardous chemical waste. The absence of a specific Safety Data Sheet (SDS) for Fiin-1
necessitates a cautious approach to its disposal. This guide is based on established general
laboratory safety protocols for hazardous chemical waste and information on similar small
molecule inhibitors. Researchers, scientists, and drug development professionals must adhere
to these strict disposal procedures to ensure personal safety and environmental compliance.
Your institution's Environmental Health and Safety (EHS) office should always be consulted for
final guidance and to ensure compliance with local regulations.

Fiin-1 is a potent and irreversible FGFR inhibitor intended for research use only.[1][2] Due to its
biological activity and chemical structure, which includes halogenated components, it should be
managed as a halogenated organic waste. This category of waste is often toxic and requires
specific disposal routes.

Summary of Key Fiin-1 Information

The following table summarizes essential data for Fiin-1, gathered from various chemical
suppliers. This information is critical for understanding the compound's properties for safe
handling and disposal.
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Property Value Source(s)
CAS Number 1256152-35-8 [1]I3]
Molecular Formula C32H39CI2N704 [3]
Molecular Weight 693.06 g/mol [3]

B Soluble to 100 mM in DMSO
Solubility

and ethanol

Storage (Solid) Store at -20°C [3]

Potent, irreversible FGFR

Biological Activity inhibit
inhibitor

(112131

Disposal Workflow Diagram

The diagram below outlines the decision-making process and procedural flow for the proper

disposal of Fiin-1 waste, from the point of generation to its final collection by the EHS office.
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Waste Generation

[ Unused/Expired Solid Fiin-1 j [ Contaminated Labware (Gloves, Tips, etc.) j [ Fiin-1 Solutions (e.g., in DMSO) j [ Empty Fiin-1 Containers j
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Caption: Disposal workflow for Fiin-1 from generation to EHS pickup.

Step-by-Step Disposal Protocols

Based on general guidelines for hazardous chemical waste, the following procedures are
recommended for the disposal of Fiin-1.
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Personal Protective Equipment (PPE)

Before handling any Fiin-1 waste, ensure you are wearing appropriate PPE.[4]
o Eye Protection: Chemical safety goggles.

e Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

e Body Protection: A laboratory coat.

» Respiratory Protection: If handling the powder outside of a fume hood or if aerosolization is
possible, use an appropriate respirator.

Unused or Expired Solid Fiin-1

Solid Fiin-1 waste must be disposed of as hazardous chemical waste.

e Procedure: Do not dispose of solid Fiin-1 in the regular trash.[4] The original container with
the unused or expired compound must be treated as hazardous chemical waste. Ensure the
container is tightly sealed and the label is intact and legible.[4]

Fiin-1 Solutions

Solutions containing Fiin-1 must be collected as hazardous liquid waste.

e Procedure: Collect all Fiin-1 solutions in a designated, leak-proof container with a screw-on
cap.[5] The container must be clearly labeled "HAZARDOUS WASTE" and specify all
constituents by percentage (e.g., "Fiin-1 in DMSO," "Methanol rinsate"). It is crucial to
identify the waste as "Halogenated Organic Waste." Keep the container tightly capped and
store it in secondary containment within a designated Satellite Accumulation Area (SAA) to
prevent spills.[5] Do not dispose of Fiin-1 solutions down the drain.[6][7]

Contaminated Labware and Materials

Any materials that have come into contact with Fiin-1 are considered contaminated and must
be disposed of as hazardous waste.[4]

o Solid Waste: Items such as gloves, weighing paper, and pipette tips contaminated with Fiin-1
should be collected in a designated hazardous waste bag or container labeled
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"HAZARDOUS WASTE" and specifying the contaminant.[8]

o Sharps: Needles and syringes used to handle Fiin-1 solutions must be disposed of in an
approved sharps container.[4]

o Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or acetone) three times.[9] The rinsate must be collected as hazardous
liquid waste.[9] If decontamination is not feasible, the glassware should be disposed of as
hazardous solid waste.

Empty Fiin-1 Containers

Empty containers that held Fiin-1 must also be disposed of as hazardous waste due to residual
contamination.[10]

» Procedure: Rinse the empty container with a suitable solvent (such as ethanol or acetone)
three times.[9] Collect the rinsate as hazardous liquid waste.[9] After rinsing, deface or
remove the original label.[10] The rinsed, air-dried container should be disposed of according
to your institution's policy for hazardous waste containers. Some institutions may require the
container itself to be placed in the solid hazardous waste stream.

Spill Management

In the event of a Fiin-1 spill, cordon off the area and proceed with cleanup only if you are
trained to do so.

e Procedure: Wear appropriate PPE. Absorb the spill with an inert, dry material (e.qg.,
vermiculite, sand, or a commercial sorbent).[11] Collect the absorbed material using non-
sparking tools and place it in a sealed, labeled container for hazardous solid waste.
Decontaminate the spill area and report the incident to your supervisor and EHS office.

Disclaimer: This information is provided as a general guide. The disposal of chemical waste is
strictly regulated. Always consult with your institution's Environmental Health and Safety (EHS)
office for specific guidance and to ensure compliance with all applicable regulations.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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